4-(3-Fluoro-5-nitro-phenoxy)-benzoic acid methyl ester

• Molecular Formula: C14H10FNO5
• Molecular Weight: 291.23 g/mol
• IUPAC Name: methyl 4-(3-fluoro-5-nitrophenoxy)benzoate
• InChI: InChI=1S/C14H10FNO5/c1-20-14(17)9-2-4-12(5-3-9)21-13-7-10(15)6-11(8-13)16(18)19/h2-8H,1H3
• InChI Key: CAVKCKRRYVMAKF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=C(C=C1)OC2=CC(=CC(=C2)[N+](=O)[O-])F

Description

4-(3-Fluoro-5-nitro-phenoxy)-benzoic acid methyl ester is a useful research compound. Its molecular formula is C14H10FNO5 and its molecular weight is 291.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-hydroxybenzoic acid methyl ester (3.00 g, 19.5 mmol) in DMSO (30 ml) was added t-BuOK (2.56 g, 21.5 mmol) at room temperature and the mixture was stirred at room temperature for 30 minutes under N2 flow. 1,3-Difluoro-5-nitrobenzene (2.34 ml, 20.5 mmol) was added dropwise at room temperature. The mixture was heated at 90° C. for 2 hours under N2 flow. The reaction mixture was cooled to room temperature, diluted with H2O, and then extracted with EtOAc. The extract washed with H2O and brine, dried over MgSO4, filtered and concentrated under vacuum giving the title compound as a dark brown oil, which was crystallized with i-Pr2O. The crystals were collected by filtration to give the desired product as pale yellow crystal (1.92 g, 40%). The filtrate gave additional product (1.46 g, 30%) as pale yellow crystal by silica gel column chromatography eluting with 4:1 EtOAc/hexane.